Cas no 1464091-46-0 (TERT-BUTYL 3-(3-NITROPHENOXY)PIPERIDINE-1-CARBOXYLATE)
TERT-BUTYL 3-(3-NITROPHENOXY)PIPERIDINE-1-CARBOXYLATE Chemical and Physical Properties
Names and Identifiers
-
- TERT-BUTYL 3-(3-NITROPHENOXY)PIPERIDINE-1-CARBOXYLATE
-
- MDL: MFCD09953095
- Inchi: 1S/C16H22N2O5/c1-16(2,3)23-15(19)17-9-5-8-14(11-17)22-13-7-4-6-12(10-13)18(20)21/h4,6-7,10,14H,5,8-9,11H2,1-3H3
- InChI Key: GNSSZCXIZMFHDX-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCCC(OC2=CC=CC([N+]([O-])=O)=C2)C1
TERT-BUTYL 3-(3-NITROPHENOXY)PIPERIDINE-1-CARBOXYLATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM505630-1g |
tert-Butyl3-(3-nitrophenoxy)piperidine-1-carboxylate |
1464091-46-0 | 97% | 1g |
$226 | 2022-09-02 | |
| abcr | AB449246-250 mg |
tert-Butyl 3-(3-nitrophenoxy)piperidine-1-carboxylate; . |
1464091-46-0 | 250MG |
€207.80 | 2023-07-18 | ||
| abcr | AB449246-1 g |
tert-Butyl 3-(3-nitrophenoxy)piperidine-1-carboxylate; . |
1464091-46-0 | 1g |
€443.60 | 2023-07-18 | ||
| abcr | AB449246-5 g |
tert-Butyl 3-(3-nitrophenoxy)piperidine-1-carboxylate; . |
1464091-46-0 | 5g |
€1,220.10 | 2023-07-18 | ||
| abcr | AB449246-250mg |
tert-Butyl 3-(3-nitrophenoxy)piperidine-1-carboxylate; . |
1464091-46-0 | 250mg |
€207.80 | 2024-06-06 | ||
| abcr | AB449246-1g |
tert-Butyl 3-(3-nitrophenoxy)piperidine-1-carboxylate; . |
1464091-46-0 | 1g |
€294.80 | 2025-02-15 | ||
| abcr | AB449246-5g |
tert-Butyl 3-(3-nitrophenoxy)piperidine-1-carboxylate; . |
1464091-46-0 | 5g |
€778.40 | 2025-02-15 | ||
| 1PlusChem | 1P00HXYF-250mg |
tert-Butyl3-(3-nitrophenoxy)piperidine-1-carboxylate |
1464091-46-0 | 95% | 250mg |
$144.00 | 2023-12-21 | |
| 1PlusChem | 1P00HXYF-1g |
tert-Butyl3-(3-nitrophenoxy)piperidine-1-carboxylate |
1464091-46-0 | 95% | 1g |
$309.00 | 2023-12-21 | |
| Ambeed | A915279-1g |
tert-Butyl 3-(3-nitrophenoxy)piperidine-1-carboxylate |
1464091-46-0 | 97% | 1g |
$228.0 | 2024-04-23 |
TERT-BUTYL 3-(3-NITROPHENOXY)PIPERIDINE-1-CARBOXYLATE Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on TERT-BUTYL 3-(3-NITROPHENOXY)PIPERIDINE-1-CARBOXYLATE
Comprehensive Overview of TERT-BUTYL 3-(3-NITROPHENOXY)PIPERIDINE-1-CARBOXYLATE (CAS No. 1464091-46-0)
TERT-BUTYL 3-(3-NITROPHENOXY)PIPERIDINE-1-CARBOXYLATE (CAS No. 1464091-46-0) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its molecular structure features a piperidine core modified with a 3-nitrophenoxy group and protected by a tert-butyl carbamate moiety. This unique combination makes it a valuable intermediate in the development of bioactive molecules, particularly in the fields of CNS drug discovery and enzyme inhibition studies.
The growing interest in nitrogen-containing heterocycles like piperidine derivatives has significantly increased the demand for compounds such as TERT-BUTYL 3-(3-NITROPHENOXY)PIPERIDINE-1-CARBOXYLATE. Researchers frequently search for "piperidine building blocks for drug discovery" or "nitrophenoxy compounds in medicinal chemistry," reflecting its importance in modern drug design. The compound's tert-butyloxycarbonyl (Boc) protecting group enhances its stability during synthetic transformations, making it particularly useful for multi-step organic syntheses.
Recent advancements in catalyzed coupling reactions have opened new possibilities for modifying this compound's structure. Many synthetic chemists are investigating "palladium-catalyzed modifications of nitrophenoxy compounds" or "Boc-protected piperidine applications," demonstrating the compound's versatility. The electron-withdrawing nitro group at the meta position of the phenoxy moiety offers unique reactivity patterns that can be exploited in nucleophilic aromatic substitution reactions.
From a pharmaceutical perspective, the 3-nitrophenoxy modification of the piperidine ring system has shown promise in addressing current research challenges. There's increasing interest in "GPCR-targeting piperidine derivatives" and "nitroaromatic compounds as kinase inhibitors," areas where this compound could play a significant role. The Boc protection strategy allows for selective deprotection when needed, providing excellent control over synthetic pathways.
Analytical characterization of TERT-BUTYL 3-(3-NITROPHENOXY)PIPERIDINE-1-CARBOXYLATE typically involves advanced techniques such as HPLC purity analysis, mass spectrometry, and multinuclear NMR spectroscopy. Quality control laboratories often search for "analytical methods for Boc-protected amines" or "characterization of nitrophenoxy compounds," highlighting the need for standardized protocols. The compound's stability profile makes it suitable for long-term storage under proper conditions.
In the context of green chemistry initiatives, researchers are exploring more sustainable approaches to synthesize such functionalized piperidines. Popular search terms like "eco-friendly synthesis of nitroaromatic compounds" and "catalytic methods for phenoxy derivatives" reflect this trend. The compound's structural features make it an interesting candidate for atom-economical transformations and cascade reactions.
The pharmaceutical industry's focus on central nervous system (CNS) therapeutics has further elevated the importance of piperidine-based scaffolds. With frequent searches for "blood-brain barrier permeable compounds" and "neuroactive nitrophenoxy derivatives," TERT-BUTYL 3-(3-NITROPHENOXY)PIPERIDINE-1-CARBOXYLATE serves as a crucial starting material for numerous drug development programs. Its balanced lipophilicity and molecular weight make it particularly attractive for medicinal chemistry applications.
Recent patent literature reveals growing intellectual property activity surrounding modified piperidine compounds, with particular attention to their use in targeted drug delivery systems. This aligns with search trends for "piperidine prodrug design" and "nitroaromatic compounds in pharmaceutical formulations." The compound's versatility allows for diverse structural modifications to optimize pharmacokinetic properties.
For synthetic chemists working with this compound, understanding its crystallization behavior and polymorphic forms is crucial. Laboratory searches often include terms like "recrystallization of Boc-protected amines" and "solid-state characterization of nitrophenoxy compounds." These properties significantly impact the compound's handling characteristics and formulation potential in downstream applications.
As the chemical industry moves toward more structure-activity relationship (SAR) driven approaches, TERT-BUTYL 3-(3-NITROPHENOXY)PIPERIDINE-1-CARBOXYLATE offers multiple points for systematic modification. This aligns with research queries about "piperidine ring modifications for bioactivity" and "nitro group transformations in medicinal chemistry." The compound's well-defined reactivity makes it an excellent platform for combinatorial chemistry approaches.
In conclusion, TERT-BUTYL 3-(3-NITROPHENOXY)PIPERIDINE-1-CARBOXYLATE (CAS No. 1464091-46-0) represents a strategically important building block in contemporary organic synthesis and drug discovery. Its unique combination of protecting group chemistry, aromatic nitro functionality, and heterocyclic architecture positions it as a versatile intermediate addressing multiple current research needs across pharmaceutical and fine chemical sectors.
1464091-46-0 (TERT-BUTYL 3-(3-NITROPHENOXY)PIPERIDINE-1-CARBOXYLATE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)